Cas no 216487-09-1 (ethyl 3-[(4S)-4-prop-1-en-2-ylcyclohexen-1-yl]propanoate)

ethyl 3-[(4S)-4-prop-1-en-2-ylcyclohexen-1-yl]propanoate structure
216487-09-1 structure
Product Name:ethyl 3-[(4S)-4-prop-1-en-2-ylcyclohexen-1-yl]propanoate
CAS No:216487-09-1
MF:C14H22O2
MW:222.323284626007
CID:2847104
Update Time:2023-08-10

ethyl 3-[(4S)-4-prop-1-en-2-ylcyclohexen-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-4beta-(1-Methylethenyl)-1-cyclohexene-1-propionic acid ethyl ester
    • ethyl 3-[(4S)-4-prop-1-en-2-ylcyclohexen-1-yl]propanoate
    • Inchi: 1S/C14H22O2/c1-4-16-14(15)10-7-12-5-8-13(9-6-12)11(2)3/h5,13H,2,4,6-10H2,1,3H3/t13-/m1/s1
    • InChI Key: PFXDDPDHXVTRHX-CYBMUJFWSA-N
    • SMILES: O(CC)C(CCC1=CC[C@@H](C(=C)C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 289
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

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